2-(Isothiocyanatomethyl)-4-methylpentanoic acid

• Molecular Formula: C8H13NO2S
• Molecular Weight: 187.26 g/mol
• IUPAC Name: 2-(isothiocyanatomethyl)-4-methylpentanoic acid
• InChI: InChI=1S/C8H13NO2S/c1-6(2)3-7(8(10)11)4-9-5-12/h6-7H,3-4H2,1-2H3,(H,10,11)
• InChI Key: FDRGEQHKLLFAHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CN=C=S)C(=O)O

Description

is a chemical compound with the molecular formula

2-(Isothiocyanatomethyl)-4-methylpentanoic acid: $$C_8H_7NS$$C8​H7​NS

.
• It belongs to the class of organic compounds known as isothiocyanates , which contain the functional group

  $$-N=C=S$$−N=C=S

  .
• The compound’s structure consists of a benzyl group (

  $$C_6H_5CH_2$$C6​H5​CH2​

  ) attached to an isothiocyanate functional group.
• It is also known as benzyl isothiocyanate or Benzylisothiocyanate .
• The IUPAC name for this compound is This compound .
• It is an isomer of butyric acid and is classified as a short-chain fatty acid .

Preparation Methods

• There are two common synthetic routes for preparing benzyl isothiocyanate :
  Reaction with Ammonium Isothiocyanate:
  • Benzyl alcohol (

    $$C_6H_5CH_2OH$$C6​H5​CH2​OH

    ) reacts with ammonium isothiocyanate (

    $$NH_4NCS$$NH4​NCS

    ) to yield benzyl isothiocyanate.
  Thiol-Urea Reaction:
  • Benzyl alcohol reacts with thiourea (

    $$SC(NH_2)_2$$SC(NH2​)2​

    ) under heat to form benzyl isothiocyanate.
• Industrial production methods may involve scaling up these laboratory syntheses.

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds:

Remember that safety precautions are essential when handling benzyl isothiocyanate due to its corrosive and irritating nature. Always follow proper protocols and protective measures